6-(chloromethyl)-2,3-dimethylpyridine hydrochloride
Overview
Description
The description of a chemical compound includes its IUPAC name, molecular formula, and structure. It may also include its appearance, odor, and other physical characteristics .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This includes the starting materials, reaction conditions, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using techniques such as X-ray crystallography .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. This includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as its melting point, boiling point, solubility, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(chloromethyl)-2,3-dimethylpyridine hydrochloride involves the alkylation of 2,3-dimethylpyridine with chloromethyl chloride in the presence of a base, followed by the protonation of the resulting intermediate with hydrochloric acid.", "Starting Materials": [ "2,3-dimethylpyridine", "chloromethyl chloride", "base (e.g. sodium hydroxide)", "hydrochloric acid" ], "Reaction": [ "Add 2,3-dimethylpyridine to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to deprotonate the 2,3-dimethylpyridine", "Add chloromethyl chloride to the reaction flask and stir at room temperature for several hours", "Quench the reaction with water and extract the organic layer with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Dissolve the crude product in hydrochloric acid and stir at room temperature for several hours", "Filter the resulting precipitate and wash with cold water", "Dry the product under vacuum to obtain 6-(chloromethyl)-2,3-dimethylpyridine hydrochloride" ] } | |
CAS RN |
1980076-43-4 |
Molecular Formula |
C8H11Cl2N |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
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